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Compound of Interest

Compound Name: LK-44

Cat. No.: B12382207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition,
synthesis, and structural characteristics of LK-99, a copper-doped lead-apatite compound that
garnered significant attention for its potential room-temperature superconducting properties.
While the initial claims of superconductivity have been largely refuted by the scientific
community, with many studies suggesting the observed phenomena were due to impurities
such as copper sulfide, the material's synthesis and structure remain of scientific interest.[1][2]
[3] This document details the reported chemical makeup and the experimental procedures for
its synthesis.

Chemical and Structural Properties

LK-99 is identified as a polycrystalline compound with a gray-black appearance.[1][4] Its
fundamental structure is a hexagonal lead-apatite where a portion of the lead ions are
substituted with copper ions.[1][5]

Below is a summary of the quantitative data reported for LK-99:
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Property Value Source
Chemical Formula PboCu(PO4)eO [1114]
Molar Mass 2514.2 g-mol—* [1]
Crystal Structure Hexagonal [1114]
Space Group P63/m (No. 176) [1][6]
Lattice Constants a=9.843A c=7.428A [1]
Lattice Volume =~ 623.2 A3 [1]
Density = 6.699 g/cm?3 [1]

Experimental Protocols: Synthesis of LK-99

The synthesis of LK-99 is described as a three-step solid-state reaction process.[1][4] The
following protocols are based on the procedures outlined in the initial preprints by Lee, et al.

Step 1: Synthesis of Lanarkite (Pb2(S04)O)
o Reactants: Lead(ll) oxide (PbO) and lead(ll) sulfate (Pb(SOa4)) powders.

e Procedure:

o

Mix PbO and Pb(SOa) powders in a 1:1 molar ratio.[1][4]

o

Grind the mixture to ensure homogeneity.[7]

[¢]

Place the mixture in an alumina crucible.[7]

Heat the mixture in a furnace at 725 °C for 24 hours in the presence of air.[1][4]

[¢]

o

The resulting chemical reaction is: PbO + Pb(SO4) — Pb2(S04)0O.[1][4]

o

Allow the product, lanarkite, to cool to room temperature.

Step 2: Synthesis of Copper Phosphide (CusP)
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e Reactants: Copper (Cu) and Phosphorus (P) powders.

e Procedure:

[¢]

Mix Cu and P powders in a 3:1 molar ratio.[1][4]

[¢]

Place the mixture in a sealed tube under a vacuum.[1][4]

[e]

Heat the sealed tube to 550 °C for 48 hours.[1][4]

o

The reaction is: 3Cu + P —» CusP.[1]
o Let the resulting copper phosphide cool down.
Step 3: Final Synthesis of LK-99 (PbeCu(P0Oa4)60)
e Reactants: Lanarkite (Pb2(SO4)O) and Copper Phosphide (CusP) crystals.
e Procedure:
o Grind the lanarkite and copper phosphide crystals into a powder.[1]
o Place the powdered mixture into a sealed tube under a vacuum.[1][4]
o Heat the tube to 925 °C for a duration of 5 to 20 hours.[1][4]

o The proposed, albeit unbalanced, reaction is: Pb2(SO4)O + CusP — Pbi1o-xCux(POa4)eO +
S (g), where 0.9 < x < 1.1.[1][4] A more balanced reaction proposed by other researchers
suggests the formation of copper(l) sulfide as a byproduct: 5Pb2(S0O4)O + 6CusP —
PboCu(POa4)6O + 5CuzS + Pb + 7Cu.[4]

Visualizations

Diagram 1: Synthesis Workflow of LK-99
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A flowchart illustrating the three-step solid-state synthesis process for LK-99.
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Diagram 2: Structural Relationship of LK-99
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The conceptual pathway from the parent lead-apatite structure to the copper-doped LK-99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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